3-Chloro-5-(5-chloro-2-methoxyphenyl)phenol

• IUPAC Name: 3-chloro-5-(5-chloro-2-methoxyphenyl)phenol
• InChI: InChI=1S/C13H10Cl2O2/c1-17-13-3-2-9(14)7-12(13)8-4-10(15)6-11(16)5-8/h2-7,16H,1H3
• InChI Key: BCKSWZARHIUZKU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C2=CC(=CC(=C2)Cl)O
• Molecular Formula: C13H10Cl2O2
• DSSTOX Substance ID: DTXSID20686082
• Molecular Weight: 269.12 g/mol
• CAS No.: 1261908-67-1

Description

3-Chloro-5-(5-chloro-2-methoxyphenyl)phenol is an organic compound that belongs to the class of chlorophenols It is characterized by the presence of two chlorine atoms and a methoxy group attached to a phenol ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-5-(5-chloro-2-methoxyphenyl)phenol can be achieved through several synthetic routes. One common method involves the reaction of 5-chloro-2-methoxyphenol with 3-chlorophenol in the presence of a suitable catalyst. The reaction conditions typically include elevated temperatures and the use of a solvent such as dichloromethane or toluene.

Industrial Production Methods

In an industrial setting, the production of 3-Chloro-5-(5-chloro-2-methoxyphenyl)phenol may involve large-scale reactions using continuous flow reactors. The process is optimized to ensure high yield and purity of the final product. The use of automated systems and advanced analytical techniques helps in monitoring the reaction progress and ensuring consistent quality.

Chemical Reactions Analysis

Types of Reactions

3-Chloro-5-(5-chloro-2-methoxyphenyl)phenol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into less chlorinated phenols.

Substitution: Halogen substitution reactions can replace the chlorine atoms with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Reagents like sodium hydroxide or other nucleophiles can facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce less chlorinated phenols.

Scientific Research Applications

3-Chloro-5-(5-chloro-2-methoxyphenyl)phenol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-Chloro-5-(5-chloro-2-methoxyphenyl)phenol involves its interaction with specific molecular targets. The compound can inhibit the activity of certain enzymes or disrupt cellular processes. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• 5-Chloro-2-methoxyphenol
• 3-Chloro-5-methylphenol
• 2-Chloro-5-methoxyphenol

Uniqueness

3-Chloro-5-(5-chloro-2-methoxyphenyl)phenol is unique due to the presence of two chlorine atoms and a methoxy group on the phenol ring. This specific arrangement of functional groups imparts distinct chemical and biological properties, making it valuable for various applications.